Cas no 1899-25-8 (diprop-2-yn-1-yl sulfite)

• Product Name: diprop-2-yn-1-yl sulfite
• CAS No: 1899-25-8
• MF: C₆H₆O₃S
• MW: 158.175040721893
• CID: 1384365
• PubChem ID: 121195
• Update Time: 2025-04-20

diprop-2-yn-1-yl sulfite Chemical and Physical Properties

Names and Identifiers

• diprop-2-yn-1-yl sulfite
• Sulfurous acid bis(2-propynyl) ester
• Sulfurous acid, bis(2-propynyl) ester
• DTXSID20940515
• SCHEMBL779499
• Di-2-propynyl sulfite
• bis(prop-2-ynyl) sulfite
• 1899-25-8
• BRN 1856394

• Inchi： 1S/C6H6O3S/c1-3-5-8-10(7)9-6-4-2/h1-2H,5-6H2
• InChI Key： IBFKUDZISVEAJN-UHFFFAOYSA-N
• SMILES： S(=O)(OCC#C)OCC#C

Computed Properties

• Exact Mass: 158.00378
• Monoisotopic Mass: 158.00376522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• PSA: 35.53